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Compound of Interest

Compound Name: Rubidium hydroxide

Cat. No.: B073440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical principles
governing the formation of rubidium hydroxide (RbOH). It includes key thermodynamic data,
detailed experimental methodologies for their determination, and visual representations of the
underlying processes. This document is intended to serve as a practical resource for
professionals in research and development who require a thorough understanding of the
energetic characteristics of this compound.

Core Thermochemical Data

The formation of rubidium hydroxide from its constituent elements in their standard states is
an exothermic process, indicating the release of energy and the relative stability of the product.
The fundamental reaction is:

Rb(s) + ¥202(g) + ¥2H2(g) — RbOH(s)

A summary of the key quantitative thermochemical data for the formation of solid rubdium
hydroxide at standard conditions (298.15 K and 1 bar) is presented below.
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Thermodynamic Parameter Symbol Value

Standard Enthalpy of

Eormation AfH® -413.8 kJ/mol[1][2]
Standard Gibbs Free Energy

of Formation AfG® -373.9 kJ/mol[3]
Standard Molar Entropy se 94.0 J/mol-K[3]
Constituent Element Data

Rubidium (solid)

Standard Molar Entropy S°(Rb, s) 76.78 J/mol-K[4][5]
Oxygen (gas)

Standard Molar Entropy S°(02, 9) 205.1 J/mol-K[6]
Hydrogen (gas)

Standard Molar Entropy S°(Hz2, 9) 130.7 J/mol-K[6][7]

Experimental Protocols for Thermochemical
Analysis

The determination of the enthalpy of formation of rubidium hydroxide is primarily achieved
through calorimetric techniques. These experiments measure the heat released or absorbed
during a chemical reaction. The two main approaches are bomb calorimetry and solution
calorimetry.

Bomb Calorimetry

Bomb calorimetry is employed to measure the heat of combustion or reaction at constant
volume. For a highly reactive metal like rubidium, this method requires careful handling and a
specialized setup.

Methodology:
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o Sample Preparation: A precisely weighed sample of pure rubidium metal is encapsulated in a
gelatin capsule or a similar inert container to prevent premature reaction with atmospheric
components.

o Bomb Assembly: The encapsulated sample is placed in a sample holder within a high-
pressure stainless steel vessel known as a "bomb." A fuse wire is positioned to be in contact
with the sample.

o Pressurization: The bomb is sealed and purged with a small amount of pure oxygen to
remove any nitrogen. It is then filled with excess pure oxygen to a pressure of approximately
25-30 atm.

o Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in an
insulated container (the calorimeter). A stirrer and a high-precision thermometer are also
placed in the water.

« Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is
then ignited by passing an electric current through the fuse wire. The temperature of the
water is continuously monitored and recorded at regular intervals until it reaches a maximum
and then begins to cool.

o Data Analysis: The heat capacity of the calorimeter is predetermined using a standard
substance with a known heat of combustion, such as benzoic acid. The heat released by the
reaction is calculated from the temperature change of the water and the heat capacity of the
calorimeter. Corrections are made for the heat of combustion of the fuse wire and any side
reactions. The standard enthalpy of formation is then determined using Hess's Law, by
combining the experimental heat of reaction with the known standard enthalpies of formation
of the other reactants and products.

Solution Calorimetry

Solution calorimetry measures the heat change when a substance dissolves in a solvent or
reacts in a solution. This method is particularly useful for determining the enthalpy of formation
of ionic compounds that can be formed through a solution-phase reaction.

Methodology:
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o Calorimeter Setup: A known volume of a suitable solvent, such as deionized water, is placed
in an insulated container, often a Dewar flask or a set of nested polystyrene cups, equipped
with a magnetic stirrer and a precision thermometer.

o Reactant Preparation: A precisely weighed sample of a rubidium-containing precursor, such
as rubidium oxide (Rb20), is prepared.

e Reaction Initiation and Measurement: The initial temperature of the solvent is recorded. The
rubidium compound is then added to the solvent, and the dissolution or reaction is initiated.
The temperature of the solution is continuously monitored and recorded until a stable final
temperature is reached.

o Calculation of Enthalpy of Solution/Reaction: The heat absorbed or released by the solution
is calculated using the mass of the solution, the specific heat capacity of the solution (often
approximated as that of the pure solvent), and the measured temperature change.

e Application of Hess's Law: The experimentally determined enthalpy of solution or reaction is
used in a thermochemical cycle with known standard enthalpies of formation of other species
in the reaction to calculate the standard enthalpy of formation of rubidium hydroxide. For
instance, by measuring the enthalpy of the reaction of rubidium oxide with water to form
rubidium hydroxide, and knowing the standard enthalpies of formation of rubidium oxide
and water, the standard enthalpy of formation of rubidium hydroxide can be calculated.

Visualizing the Processes

To better illustrate the concepts discussed, the following diagrams have been generated using
the Graphviz DOT language.
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Caption: Formation pathway of solid rubidium hydroxide from its elements.
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Caption: Generalized experimental workflow for determining enthalpy of formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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